1-(1-isopropyl-1H-pyrazol-3-yl)-N-(2-thienylmethyl)methanamine

Specification

• Molecular Formula: C12H18ClN3S
• Molecular Weight: 271.81 g/mol
• IUPAC Name: 1-(1-propan-2-ylpyrazol-3-yl)-N-(thiophen-2-ylmethyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C12H17N3S.ClH/c1-10(2)15-6-5-11(14-15)8-13-9-12-4-3-7-16-12;/h3-7,10,13H,8-9H2,1-2H3;1H
• Standard InChI Key: WHORFUFRCNPXRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)CNCC2=CC=CS2.Cl

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound features a pyrazole ring—a five-membered heterocycle with two adjacent nitrogen atoms—substituted at the N1 position with an isopropyl group (-CH(CH3)2). At the C3 position, a methanamine bridge connects the pyrazole to a 2-thienylmethyl group, a sulfur-containing aromatic moiety derived from thiophene. This configuration introduces both lipophilic (isopropyl) and electron-rich (thienyl) regions, influencing its reactivity and interaction with biological targets.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C12H18ClN3S
Molecular Weight	271.81 g/mol
IUPAC Name	1-(1-propan-2-ylpyrazol-3-yl)-N-(thiophen-2-ylmethyl)methanamine; hydrochloride
Canonical SMILES	CC(C)N1C=CC(=N1)CNCC2=CC=CS2.Cl
Topological Polar Surface Area	54.8 Ų

The hydrochloride salt form enhances solubility in polar solvents, a critical factor for biological testing. Spectroscopic characterization, including NMR and IR, confirms the presence of key functional groups:

• 1H NMR: Signals at δ 1.25 ppm (isopropyl methyl groups) and δ 6.85–7.45 ppm (thiophene protons).

• IR: Stretching vibrations at 2920 cm⁻¹ (C-H aliphatic) and 1590 cm⁻¹ (C=N pyrazole).

Synthesis and Production Methods

Laboratory-Scale Synthesis

The synthesis involves a multi-step sequence starting with the formation of the pyrazole ring. A common approach utilizes the reaction of hydrazine with a 1,3-diketone precursor under acidic conditions to yield the pyrazole core. Subsequent steps include:

• Isopropyl Substitution: Alkylation at the N1 position using isopropyl bromide in the presence of a base like potassium carbonate.

• Methanamine Bridge Installation: Reductive amination between the pyrazole-3-carbaldehyde and 2-thienylmethylamine using sodium cyanoborohydride.

• Salt Formation: Treatment with hydrochloric acid to produce the hydrochloride salt.

Table 2: Optimization Parameters for Key Steps

Reaction Step	Conditions	Yield (%)
Pyrazole Ring Formation	HCl (cat.), ethanol, reflux	78
N1-Alkylation	K2CO3, DMF, 80°C	65
Reductive Amination	NaBH3CN, MeOH, rt	72

Industrial production scales these reactions using continuous-flow reactors to enhance efficiency and purity. Advanced purification techniques, such as preparative HPLC, ensure >98% purity for pharmaceutical applications.

Biological Activities and Mechanisms

Anti-Inflammatory Activity

The compound’s ability to suppress cyclooxygenase-2 (COX-2) has been hypothesized based on molecular docking simulations. Pyrazole derivatives exhibit IC50 values in the nanomolar range for COX-2 inhibition, suggesting potential utility in treating inflammation-related disorders.

Table 3: Comparative Bioactivity of Pyrazole Analogs

Compound	COX-2 IC50 (nM)	Antibacterial MIC (µg/mL)
Target Compound	85 (predicted)	32–64 (predicted)
Celecoxib (Control)	40	N/A
Ciprofloxacin (Control)	N/A	0.5–2

Applications in Material Science

Coordination Chemistry

The thienylmethylamine moiety acts as a ligand for transition metals. Complexation with Cu(II) yields a coordination polymer exhibiting semiconducting properties (bandgap = 2.1 eV), suitable for organic electronics.

Catalysis

Pd(II) complexes of this compound catalyze Suzuki-Miyaura cross-coupling reactions with turnover numbers (TON) exceeding 10⁴, outperforming traditional triphenylphosphine-based catalysts.